Cas no 2399-18-0 (Butanoic acid,2-bromo-2-ethyl-, methyl ester)
2399-18-0 structure
Product Name:Butanoic acid,2-bromo-2-ethyl-, methyl ester
CAS No:2399-18-0
MF:C7H13BrO2
MW:209.080921888351
CID:270455
PubChem ID:75456
Update Time:2025-04-19
Butanoic acid,2-bromo-2-ethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-bromo-2-ethyl-, methyl ester
- methyl 2-bromo-2-ethylbutanoate
- Methyl 2-bromo-2-ethylbutyrate
- NS00027529
- EINECS 219-267-1
- Butanoic acid, 2-bromo-2-ethyl-, methyl ester
- SCHEMBL11533675
- DGX57H4GPS
- 2-Bromo-2-ethyl-butyric acid methyl ester
- Butyric acid, 2-bromo-2-ethyl-, methyl ester
- DTXSID90178707
- 2399-18-0
-
- Inchi: 1S/C7H13BrO2/c1-4-7(8,5-2)6(9)10-3/h4-5H2,1-3H3
- InChI Key: GYXGJKGWKZTXMX-UHFFFAOYSA-N
- SMILES: BrC(C(=O)OC)(CC)CC
Computed Properties
- Exact Mass: 208.00989
- Monoisotopic Mass: 208.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Density: 1.3
- Boiling Point: 181.6°Cat760mmHg
- Flash Point: 70.9°C
- Refractive Index: 1.458
- PSA: 26.3
Butanoic acid,2-bromo-2-ethyl-, methyl ester Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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